molecular formula C9H8N2O B1595165 4-Oxo-4-(pyridin-3-yl)butanenitrile CAS No. 36740-10-0

4-Oxo-4-(pyridin-3-yl)butanenitrile

Cat. No. B1595165
CAS RN: 36740-10-0
M. Wt: 160.17 g/mol
InChI Key: RKXWIKVGGKZDJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Oxo-4-(pyridin-3-yl)butanenitrile is a member of the class of butanals . It is a member of pyridines and an aromatic ketone .


Molecular Structure Analysis

The molecular weight of 4-Oxo-4-(pyridin-3-yl)butanenitrile is 160.17 g/mol . The IUPAC Standard InChI is InChI=1S/C9H8N2O/c10-5-1-4-9(12)8-3-2-6-11-7-8/h2-3,6-7H,1,4H2 .


Physical And Chemical Properties Analysis

4-Oxo-4-(pyridin-3-yl)butanenitrile has a molecular weight of 160.17 g/mol . It has a topological polar surface area of 53.8 Ų . The compound has a complexity of 204 . It has a rotatable bond count of 3 . The compound has a hydrogen bond acceptor count of 3 and a hydrogen bond donor count of 0 .

Scientific Research Applications

Medicinal Chemistry: Anticancer Agents

4-Oxo-4-(pyridin-3-yl)butanenitrile is a precursor in the synthesis of fused pyrazolo[3,4-d]thiazoles and pyrazolo[3,4-d][1,4]thiazines . These compounds are of interest due to their potential as antitumor agents. The thiazole group is a feature in several anticancer drugs, and its combination with the pyrazole ring, which is present in drugs like celecoxib, suggests a broad spectrum of biological activity .

Organic Synthesis: Building Blocks

This compound serves as a versatile building block in organic synthesis. Its ketonitrile group can undergo various reactions, including hydrogenation, to produce a range of derivatives. These derivatives can be further modified to create complex organic molecules for research and development purposes .

Antiviral Research: Inhibitors

Compounds containing heteroaryl amines, such as 4-Oxo-4-(pyridin-3-yl)butanenitrile, have shown antiviral activity against viruses like the Newcastle disease virus . Modifications of these compounds could lead to new antiviral therapeutics, potentially on par with established drugs like Ribavirin.

Electrochromic Materials: Spectral Properties

Derivatives of 4-Oxo-4-(pyridin-3-yl)butanenitrile can be used to study electrochemical properties and changes in spectral properties upon the application of voltage . These studies are crucial for the development of new electrochromic materials, which have applications in smart windows and display technologies.

Nicotine Metabolite Analysis: Biomarker Study

A related compound, 4-Oxo-4-(pyridin-3-yl)butanoic acid, is a metabolite of nicotine and can be found in the urine of smokers . Studying this compound and its derivatives like 4-Oxo-4-(pyridin-3-yl)butanenitrile can help in understanding the metabolism of nicotine and in developing biomarkers for smoking-related studies.

Chemical Safety and Handling: Industrial Application

The handling and storage of 4-Oxo-4-(pyridin-3-yl)butanenitrile require adherence to safety protocols due to its chemical properties. It is stored at room temperature and has specific hazard and precautionary statements associated with it. This information is vital for researchers and industries that use this compound in their processes .

properties

IUPAC Name

4-oxo-4-pyridin-3-ylbutanenitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8N2O/c10-5-1-4-9(12)8-3-2-6-11-7-8/h2-3,6-7H,1,4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RKXWIKVGGKZDJY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CN=C1)C(=O)CCC#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60307123
Record name 4-Oxo-4-(pyridin-3-yl)butanenitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60307123
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

160.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Oxo-4-(pyridin-3-yl)butanenitrile

CAS RN

36740-10-0
Record name γ-Oxo-3-pyridinebutanenitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=36740-10-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name NSC 187782
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036740100
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 36740-10-0
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=187782
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 4-Oxo-4-(pyridin-3-yl)butanenitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60307123
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-oxo-4-(pyridin-3-yl)butanenitrile
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Oxo-4-(pyridin-3-yl)butanenitrile
Reactant of Route 2
Reactant of Route 2
4-Oxo-4-(pyridin-3-yl)butanenitrile
Reactant of Route 3
Reactant of Route 3
4-Oxo-4-(pyridin-3-yl)butanenitrile
Reactant of Route 4
Reactant of Route 4
4-Oxo-4-(pyridin-3-yl)butanenitrile
Reactant of Route 5
Reactant of Route 5
4-Oxo-4-(pyridin-3-yl)butanenitrile
Reactant of Route 6
Reactant of Route 6
4-Oxo-4-(pyridin-3-yl)butanenitrile

Citations

For This Compound
1
Citations
D Ravelli, M Zema, M Mella, M Fagnoni… - Organic & Biomolecular …, 2010 - pubs.rsc.org
Benzoyl radicals are generated directly from (hetero)aromatic aldehydes upon tetrabutylammonium decatungstate ((n-Bu4N)4W10O32), TBADT) photocatalysis under mild conditions. …
Number of citations: 75 pubs.rsc.org

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.